[3-(2-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

• IUPAC Name: [3-(2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
• InChI: InChI=1S/C13H17NO/c1-15-11-5-3-2-4-10(11)13-6-12(7-13,8-13)9-14/h2-5H,6-9,14H2,1H3
• InChI Key: CQOLOZIGVORWER-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C23CC(C2)(C3)CN
• Molecular Formula: C13H17NO
• Molecular Weight: 203.28 g/mol

Description

[3-(2-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine, also known as MBPMA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of [3-(2-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine is not fully understood, but it is believed to act on multiple neurotransmitter systems in the brain, including the serotonin and norepinephrine systems. It has been shown to increase levels of these neurotransmitters in certain brain regions, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter levels in the brain, the reduction of inflammation, and the regulation of immune function. It has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using [3-(2-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine in lab experiments is its relatively low toxicity and lack of significant side effects. However, its complex synthesis method and limited availability may make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on [3-(2-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine. One area of interest is its potential to treat addiction, as it has shown promise in reducing drug-seeking behavior. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects or limitations. Finally, the development of more efficient synthesis methods may make this compound more widely available for use in scientific research.

Synthesis Methods

[3-(2-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine is synthesized through a multistep process that involves the reaction of 2-methoxyphenylacetonitrile with bicyclo[1.1.1]pentane-1-carboxaldehyde, followed by reduction with sodium borohydride. The resulting compound is then treated with formaldehyde and ammonium chloride to yield this compound.

Scientific Research Applications

[3-(2-Methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine has been studied for its potential therapeutic applications, including its use as an antidepressant, anxiolytic, and analgesic agent. It has also been investigated for its potential to treat addiction, as it has been shown to reduce drug-seeking behavior in animal models.